Cas no 365534-57-2 (2-(Hydroxymethyl)benzoic acid; Benzyl ester)

2-(Hydroxymethyl)benzoic acid; Benzyl ester structure
365534-57-2 structure
Product Name:2-(Hydroxymethyl)benzoic acid; Benzyl ester
CAS No:365534-57-2
MF:C15H14O3
MW:242.269864559174
CID:2824209
PubChem ID:11356918
Update Time:2025-04-21

2-(Hydroxymethyl)benzoic acid; Benzyl ester Chemical and Physical Properties

Names and Identifiers

    • DTXSID90463428
    • 365534-57-2
    • Benzyl 2-(hydroxymethyl)benzoate
    • SCHEMBL8839214
    • CHRPKAXGVZNLMG-UHFFFAOYSA-N
    • Benzyl2-(hydroxymethyl)benzoate
    • BENZYL 2-HYDROXYMETHYLBENZOATE
    • Benzyl hydroxymethylbenzoate
    • 2-(Hydroxymethyl)benzoic acid; Benzyl ester
    • Inchi: 1S/C15H14O3/c16-10-13-8-4-5-9-14(13)15(17)18-11-12-6-2-1-3-7-12/h1-9,16H,10-11H2
    • InChI Key: CHRPKAXGVZNLMG-UHFFFAOYSA-N
    • SMILES: O(C(C1C=CC=CC=1CO)=O)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 242.094294304g/mol
  • Monoisotopic Mass: 242.094294304g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 259
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 46.5Ų
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